Cas no 121074-61-1 (1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)-)
121074-61-1 structure
Product Name:1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)-
CAS No:121074-61-1
MF:C13H19BO2
MW:218.099764108658
CID:133278
PubChem ID:3864964
Update Time:2025-04-19
1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)-
- 2-Benzyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Benzylboronic acid pinacol ester
- 2-benzyl-4,4,5,5-tetramethyl-1,3-dioxolane
- AGN-PC-007S9E
- C16H12BrNSe
- CTK1G0227
- h1-9,11H,10H2
- Selenazole, 4-(4-bromophenyl)-2-(phenylmethyl)-
- VLQQBFMNDWLXQA-UHFFFAOYSA-
- EN300-222892
- SCHEMBL142096
- B3448
- SY013341
- J-508110
- benzyl boronic acid pinacol ester
- FT-0699342
- 121074-61-1
- Benzylboronic acid pinacol ester, 96%
- 4,4,5,5-Tetramethyl-2-(phenylmethyl)-1,3,2-dioxaborolane
- MFCD05663841
- 87100-28-5
- AB21925
- YCNQPAVKQPLZRS-UHFFFAOYSA-N
- CS-W000993
- DTXSID801007338
- DS-14900
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(phenylmethyl)-
- benzylboronic pinacol ester
- Z1741972128
- AKOS005259533
- A935021
- HY-W000993
-
- Inchi: 1S/C13H19BO2/c1-12(2)13(3,4)16-14(15-12)10-11-8-6-5-7-9-11/h5-9H,10H2,1-4H3
- InChI Key: YCNQPAVKQPLZRS-UHFFFAOYSA-N
- SMILES: O1B(CC2C=CC=CC=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 220.146
- Monoisotopic Mass: 220.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5A^2
Experimental Properties
- Density: 0.98
- Boiling Point: 269.6°Cat760mmHg
- Flash Point: 116.9°C
- PSA: 18.46000
- LogP: 3.12690
1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
121074-61-1 (1,3-Dioxolane,4,4,5,5-tetramethyl-2-(phenylmethyl)-) Related Products
- 87100-28-5(Benzylboronic acid pinacol ester)
- 356570-52-0(4,4,5,5-Tetramethyl-2-(4-methylbenzyl)-1,3,2-dioxaborolane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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